2-(methoxymethyl)-3-(4-methoxyphenyl)-8,8-dimethyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one

• IUPAC Name: 2-(methoxymethyl)-3-(4-methoxyphenyl)-8,8-dimethyl-7,9-dihydropyrazolo[1,5-a]quinazolin-6-one
• InChI: InChI=1S/C21H23N3O3/c1-21(2)9-17-15(18(25)10-21)11-22-20-19(16(12-26-3)23-24(17)20)13-5-7-14(27-4)8-6-13/h5-8,11H,9-10,12H2,1-4H3
• InChI Key: GERLRMJGGHDIDY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=NC3=C(C(=NN23)COC)C4=CC=C(C=C4)OC)C(=O)C1)C
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

2-(Methoxymethyl)-3-(4-methoxyphenyl)-8,8-dimethyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one is a pyrazoloquinazolinone derivative characterized by a bicyclic heteroaromatic core with methoxymethyl and 4-methoxyphenyl substituents at positions 2 and 3, respectively. The 8,8-dimethyl group confers structural rigidity to the dihydroquinazolinone moiety, enhancing its stability and influencing pharmacological interactions.

This compound is synthesized via a regioselective, eco-friendly protocol involving the reaction of enaminones (derived from dimedone and dimethylformamide-dimethylacetal) with 3-amino-1H-pyrazoles under ultrasonication in a water-ethanol solvent system. The method yields 70–95% purity with minimal purification required . Analytical characterization includes ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry, confirming substituent positions and structural integrity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazoloquinazolinones exhibit diverse pharmacological and industrial applications depending on substituent patterns. Below is a detailed comparison with structurally analogous compounds:

Pharmacological and Functional Differences

• Methoxy-Substituted Derivatives: The 4-methoxyphenyl group in the target compound enhances solubility and hydrogen-bonding capacity compared to non-polar substituents (e.g., phenyl or methyl). This improves bioavailability in aqueous environments .
• Fluorophenyl vs. Thienyl : Fluorophenyl derivatives (e.g., ) show higher metabolic stability due to C-F bond resistance to oxidation, whereas thienyl-containing analogs () exhibit stronger π-π interactions in receptor binding .
• Hydrazone Derivatives : Compounds like 12g () demonstrate cytotoxic activity against cancer cell lines, attributed to the hydrazone group’s ability to chelate metal ions or intercalate DNA .

Research Findings and Trends

Synthetic Advancements : Ultrasonication and microwave-assisted methods () reduce reaction times (20–60 minutes) compared to traditional reflux (24–48 hours) .

Pharmacological Potential: Pyrazoloquinazolinones with amino/hydrazone groups () show promise as antitumor agents, while methylsulfanyl derivatives () are explored for cardioprotective activity .

Structure-Activity Relationships (SAR) :

• Electron-donating groups (e.g., methoxy) enhance solubility but reduce membrane permeability.
• Bulky substituents (e.g., 8,8-dimethyl) restrict ring puckering, improving target selectivity .